Cas no 941933-27-3 (3-methyl-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl-4-nitrobenzamide)

• Product Name: 3-methyl-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl-4-nitrobenzamide
• CAS No: 941933-27-3
• MF: C₁₉H₁₉N₃O₄
• MW: 353.371864557266
• CID: 5501380
• Update Time: 2025-10-31

3-methyl-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]-4-nitrobenzamide
• 3-methyl-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl-4-nitrobenzamide

• Inchi： 1S/C19H19N3O4/c1-12-10-14(5-7-17(12)22(25)26)19(24)20-15-6-8-16(13(2)11-15)21-9-3-4-18(21)23/h5-8,10-11H,3-4,9H2,1-2H3,(H,20,24)
• InChI Key： IGUKISCMBUFTJQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCCC2=O)C(C)=C1)(=O)C1=CC=C([N+]([O-])=O)C(C)=C1

Additional information on 3-methyl-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl-4-nitrobenzamide

Comprehensive Overview of 3-methyl-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl-4-nitrobenzamide (CAS No. 941933-27-3)

3-methyl-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl-4-nitrobenzamide (CAS No. 941933-27-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its CAS number 941933-27-3, belongs to the class of nitrobenzamide derivatives, which are known for their potential applications in drug discovery and development. The presence of both methyl and nitro functional groups in its structure makes it a versatile candidate for further exploration in medicinal chemistry.

In recent years, the scientific community has shown a growing interest in 3-methyl-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl-4-nitrobenzamide due to its potential role in targeting specific biological pathways. Researchers are particularly intrigued by its pyrrolidinone moiety, which is a common feature in many bioactive molecules. This structural element is often associated with enhanced binding affinity and metabolic stability, making it a valuable scaffold for designing new therapeutic agents. The compound's nitrobenzamide core further contributes to its potential utility in developing inhibitors for various enzymes.

The synthesis and characterization of CAS No. 941933-27-3 have been documented in several peer-reviewed studies, highlighting its reproducibility and stability under controlled conditions. Its molecular formula and weight, along with detailed spectroscopic data, are readily available in chemical databases, making it accessible for further research. The compound's solubility and stability profiles are also well-documented, which are critical factors for its potential application in formulation development.

One of the most frequently asked questions about 3-methyl-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl-4-nitrobenzamide revolves around its potential therapeutic applications. While preliminary studies suggest its relevance in cancer research and neurodegenerative diseases, further in vivo and in vitro studies are needed to validate these claims. The compound's mechanism of action, particularly its interaction with cellular targets, remains an active area of investigation. Researchers are also exploring its potential as a protease inhibitor or kinase modulator, given its structural resemblance to known inhibitors in these categories.

From a commercial perspective, CAS No. 941933-27-3 is available through several chemical suppliers, often in small quantities for research purposes. Its pricing and availability are subject to market demand, which has seen a steady increase due to its growing relevance in academic and industrial labs. The compound is typically supplied as a high-purity powder, ensuring consistency in experimental outcomes. Storage recommendations usually include keeping it in a cool, dry place, away from light, to maintain its integrity over time.

In the context of green chemistry and sustainable research practices, the synthesis of 3-methyl-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl-4-nitrobenzamide has been evaluated for its environmental impact. Recent advancements have focused on optimizing reaction conditions to minimize waste and reduce the use of hazardous reagents. These efforts align with the broader goal of developing eco-friendly synthetic routes for pharmaceutical intermediates, a topic of high relevance in today's research landscape.

Looking ahead, the future of CAS No. 941933-27-3 appears promising, with ongoing studies aimed at unlocking its full potential. As the scientific community continues to explore its applications, this compound may emerge as a key player in the development of next-generation therapeutics. Its unique combination of structural features and bioactive properties positions it as a compelling subject for further investigation, offering exciting opportunities for innovation in drug discovery and beyond.